Cas no 620985-93-5 (1-methanesulfonyl-2,3-dihydro-1H-indol-6-amine)

• Product Name: 1-methanesulfonyl-2,3-dihydro-1H-indol-6-amine
• CAS No: 620985-93-5
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• MDL: MFCD09261848
• CID: 1076971
• PubChem ID: 16642572
• Update Time: 2025-04-20

1-methanesulfonyl-2,3-dihydro-1H-indol-6-amine Chemical and Physical Properties

Names and Identifiers

• 1-Methanesulfonyl-2,3-dihydro-1H-indol-6-ylamine
• 1-(Methylsulphonyl)indolin-6-amine
• SCHEMBL3591693
• 1-(Methylsulfonyl)indolin-6-amine
• 1-(methylsulfonyl)-2,3-dihydro-1H-indol-6-amine
• AKOS000223511
• 1-methylsulfonyl-2,3-dihydroindol-6-amine
• BBL031337
• SB66170
• VS-10429
• 620985-93-5
• STK631518
• CS-0319710
• 1-methanesulfonyl-2,3-dihydroindol-6-amine
• MFCD09261848
• DB-087600
• 1-methanesulfonyl-2,3-dihydro-1H-indol-6-amine
• WYMVKGHSXNNMKK-UHFFFAOYSA-N
• 1-methylsulfonyl-6-aminoindoline

• MDL： MFCD09261848
• Inchi： 1S/C9H12N2O2S/c1-14(12,13)11-5-4-7-2-3-8(10)6-9(7)11/h2-3,6H,4-5,10H2,1H3
• InChI Key： WYMVKGHSXNNMKK-UHFFFAOYSA-N
• SMILES： S(C)(N1C2C=C(C=CC=2CC1)N)(=O)=O

Computed Properties

• Exact Mass: 212.06194880g/mol
• Monoisotopic Mass: 212.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 71.8Ų

1-methanesulfonyl-2,3-dihydro-1H-indol-6-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives